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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide focuses on the key physicochemical properties of 2-Hydroxy-5-
(hydroxymethyl)benzaldehyde, specifically its melting and boiling points. While specific

experimentally determined values for this compound are not readily available in the cited

literature, this document provides detailed, generalized experimental protocols for their

determination. Furthermore, a representative synthetic workflow for a related aromatic

aldehyde is presented to illustrate a potential production pathway. This guide serves as a

foundational resource for researchers engaged in the synthesis, characterization, and

application of this and similar compounds in drug discovery and development.

Physicochemical Data
Currently, specific, experimentally verified data for the melting and boiling points of 2-Hydroxy-
5-(hydroxymethyl)benzaldehyde are not available in the public domain based on the

conducted searches. Commercial suppliers indicate that the compound is a solid at room

temperature, which is consistent with its chemical structure.

For context and comparison, the physical properties of the closely related but distinct

compound, 2-hydroxy-5-methylbenzaldehyde, are well-documented.
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Table 1: Physicochemical Data of 2-hydroxy-5-methylbenzaldehyde

Property Value

Melting Point 54-57 °C

Boiling Point 217 °C

Data for 2-hydroxy-5-methylbenzaldehyde, not 2-Hydroxy-5-(hydroxymethyl)benzaldehyde.

[1][2]

Experimental Protocols for Determination of Melting
and Boiling Points
The following sections detail standardized laboratory procedures for the determination of

melting and boiling points of solid organic compounds like 2-Hydroxy-5-
(hydroxymethyl)benzaldehyde.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For pure crystalline solids, this transition occurs over a narrow temperature range. The

following protocol is a general method for determining the melting point of a solid organic

compound using a capillary tube method.

Materials:

Dry, finely powdered sample of the organic compound

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Thermometer (calibrated)

Mortar and pestle

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1329251?utm_src=pdf-body
https://www.chembk.com/en/chem/2-hydroxy-5-methyl-benzaldehyd
https://www.sigmaaldrich.com/TW/zh/product/aldrich/454664
https://www.benchchem.com/product/b1329251?utm_src=pdf-body
https://www.benchchem.com/product/b1329251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: A small amount of the dry compound is placed on a clean, dry surface

and finely powdered using a mortar and pestle if necessary.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.

This process is repeated until a packed sample column of 2-3 mm in height is achieved.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation: The apparatus is heated at a steady and slow rate, typically 1-2 °C

per minute, as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid crystal melts is

recorded as the end of the melting range.

Boiling Point Determination
For solid compounds that are stable at their boiling point, the boiling point can be determined

using a micro-method with a capillary tube.

Materials:

Small quantity of the organic compound

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating bath (e.g., oil bath) or a heating block

Apparatus for securing the test tube and thermometer

Procedure:
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Sample Preparation: A small amount of the compound is placed in the small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end-down into the

test tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. The assembly is then immersed in a heating bath.

Heating: The heating bath is heated gently. As the temperature rises, air trapped in the

capillary tube will expand and exit as a slow stream of bubbles.

Observation: Heating is continued until a continuous and rapid stream of bubbles emerges

from the capillary tube. At this point, the heating is stopped.

Data Recording: The liquid will begin to cool. The temperature at which the stream of

bubbles ceases and the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Synthetic Workflow
While a specific, detailed synthesis protocol for 2-Hydroxy-5-(hydroxymethyl)benzaldehyde
was not found, a general workflow for the synthesis of a related substituted benzaldehyde, 2-

Hydroxy-5-methyl-3-nitrobenzaldehyde, is presented below. This illustrates a common synthetic

strategy for functionalizing aromatic aldehydes.
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Preparation

Reaction

Work-up and Isolation

Purification (Optional)

2-Hydroxy-3-methylbenzaldehyde
in Glacial Acetic Acid

Slow Addition of
Nitrating Mixture

(0-10°C)

Reacts with

Nitric Acid + Water

Stirring at Low
Temperature
(1-2 hours)

Pour into
Ice/Water

Vacuum Filtration

Wash with Cold Water

Dry the Product

Recrystallization
(e.g., from Ethanol)

2-Hydroxy-5-methyl-3-nitrobenzaldehyde

Yields
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1329251#melting-point-and-boiling-point-of-2-
hydroxy-5-hydroxymethyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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